Journal Name:International Journal of Mining Reclamation and Environment
Journal ISSN:1748-0930
IF:3.022
Journal Website:http://www.tandfonline.com/toc/nsme20/current
Year of Origin:0
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:35
Publishing Cycle:
OA or Not:Not
Dynamic modeling and simulation of pressure swing adsorption processes using toPSAil
International Journal of Mining Reclamation and Environment ( IF 3.022 ) Pub Date: 2023-05-24 , DOI: 10.1016/j.compchemeng.2023.108309
Pressure swing adsorption (PSA) has attracted significant recent interest for chemical process intensification due to its potential for high energy efficiency and amenability to small, modular designs. However, the lack of simulation tools that are readily available, transparent, and trusted, has been identified as a serious impediment to widespread adoption of PSA, as well as to further research on PSA modeling, numerical solution, optimization, and control. This paper presents a complete framework for dynamic modeling and simulation of PSA processes and its implementation in an open-source simulator called toPSAil. The presentation is tutorial and includes many modeling and implementation details often overlooked in existing literature. Novel methods are presented for handling flow reversals and implementing various pressure–flow relationships, along with controlled boundary conditions. Finally, the code contains several innovations designed to improve efficiency and reduce the extensive trial-and-error tuning often required to produce a working PSA cycle.
Detail
A continuous-time formulation for scheduling crude oil operations in a terminal with a refinery pipeline
International Journal of Mining Reclamation and Environment ( IF 3.022 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.compchemeng.2023.108354
The reception, mixture, delivery, and processing of crude oil at a refinery are modeled and validated. We employ a continuous-time model based on priority-slots and a multi-operation sequencing approach. The refinery’s desired qualities are defined as equivalent to the terminal mixtures, thus streamlining the formulation and eliminating any bilinear terms in the equations related to pipeline delivery. The goal is to find an optimized schedule that satisfies all constraints, for which an MINLP model is proposed and solved. However, by ruling out mixtures in tanks, the formulation is reduced to a manageable MILP model. Also, the Relax & Fix strategy can be used to determine an optimized schedule of operations over a time horizon in a timely and cost-effective manner. This work presents an innovative solution to the complex challenge of crude oil reception, mixture, pipeline delivery, and refinery processing.
Detail
An exploratory model-based design of experiments approach to aid parameters identification and reduce model prediction uncertainty
International Journal of Mining Reclamation and Environment ( IF 3.022 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.compchemeng.2023.108353
The management of trade-off between experimental design space exploration and information maximization is still an open question in the field of optimal experimental design. In classical optimal experimental design methods, the uncertainty of model prediction throughout the design space is not always assessed after parameter identification and parameters precision maximization do not guarantee that the model prediction variance is minimized in the whole domain of model utilization. To tackle these issues, we propose a novel model-based design of experiments (MBDoE) method that enhances space exploration and reduces model prediction uncertainty by using a mapping of model prediction variance (G-optimality mapping). This explorative MBDoE (eMBDoE) named G-map eMBDoE is tested on two models of increasing complexity and compared against conventional factorial design of experiments, Latin Hypercube (LH) sampling and MBDoE methods. The results show that G-map eMBDoE is more efficient in exploring the experimental design space when compared to a standard MBDoE and outperforms classical design of experiments methods in terms of model prediction uncertainty reduction and parameters precision maximization.
Detail
Attention-mechanism based DiPLS-LSTM and its application in industrial process time series big data prediction
International Journal of Mining Reclamation and Environment ( IF 3.022 ) Pub Date: 2023-05-27 , DOI: 10.1016/j.compchemeng.2023.108296
Big data and time series are typical features of modern industrial process data. Effective time series modeling methods are required for ensuring the normal and stable operation of industrial processes. However, the existing time series prediction methods usually cannot take important historical data features long ago into consideration. In this paper, we proposed a new attention-mechanism based dynamic-inner partial least squares long short-term memory (ADiPLS-LSTM) method to predict the time series data. First, the DiPLS method is applied to extract the dynamic features in the selected data group, and the attention-mechanism is used then to define the importance of the responded features. The product of the extracted dynamic features and the attention-mechanism results is regarded as the input of LSTM to predict the future time information. The proposed method uses both the recent data information and important data information in a long run, which helps to obtain more accurate prediction results. The effectiveness of the ADiPLS-LSTM method is verified by the data of a 660MW coal-fired boiler. Compared with BPNN, LSTM, and DiPLS-LSTM, the proposed method also advances in time series data prediction and interpretability.
Detail
From partial data to out-of-sample parameter and observation estimation with diffusion maps and geometric harmonics
International Journal of Mining Reclamation and Environment ( IF 3.022 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.compchemeng.2023.108357
A data-driven framework is presented, that enables the prediction of quantities, either observations or parameters, given sufficient partial data. The framework is illustrated via a computational model of the deposition of Cu in a Chemical Vapor Deposition (CVD) reactor, where the reactor pressure, the deposition temperature and feed mass flow rate are important process parameters that determine the outcome of the process. The sampled observations are high-dimensional vectors containing the outputs of a detailed CFD steady-state model of the process, i.e. the values of velocity, pressure, temperature, and species mass fractions at each point in the discretization. A machine learning workflow is presented, able to predict out-of-sample (a) observations (e.g. mass fraction in the reactor), given process parameters (e.g. inlet temperature); (b) process parameters, given observation data; and (c) partial observations (e.g. temperature in the reactor), given other partial observations (e.g. mass fraction in the reactor). The proposed workflow relies on two manifold learning schemes: Diffusion Maps and the associated Geometric Harmonics. Diffusion Maps are used for discovering a reduced representation of the available data, and Geometric Harmonics for extending functions defined on the discovered manifold. In our work a special use case of Geometric Harmonics is formulated and implemented, which we call Double Diffusion Maps, to map from the reduced representation back to (partial) observations and process parameters. A comparison of our manifold learning scheme to the traditional Gappy-POD approach is provided: ours can be thought of as a “Gappy DMAP” approach. The presented methodology is easily transferable to application domains beyond reactor engineering.
Detail
Deep learning-based burst location with domain adaptation across different sensors in water distribution networks
International Journal of Mining Reclamation and Environment ( IF 3.022 ) Pub Date: 2023-05-26 , DOI: 10.1016/j.compchemeng.2023.108313
This study proposes a domain adaption method for pipe burst location based on deep learning. Multi-scale feature extractors are designed to extract pipe burst features, then three classifiers are trained by pipe burst features with different scales, and adversarial training is introduced during the edge domain fusion. Finally, the probability ranking of each pipeline is obtained according to the classification results of the three classifiers. In this study, a Net3 pipe network hydraulic model was used as an example to carry out related research. The pressure monitoring data of three sensors were used to train and test the model, and different scenarios of one, two and three sensors were considered at the same time. The results showed that the overall prediction accuracy of the three scenarios was over 90% when considering the five pipelines with the highest pipe burst probability.
Detail
Hybridization of model-specific and model-agnostic methods for interpretability of Neural network predictions: Application to a power plant
International Journal of Mining Reclamation and Environment ( IF 3.022 ) Pub Date: 2023-05-24 , DOI: 10.1016/j.compchemeng.2023.108306
Advanced computing performance and machine learning accuracy have pushed engineers and researchers to consider more and more complex mathematical models. Methods such as Deep Neural Networks have become increasingly ubiquitous. However, the problem of the interpretability of machine learning predictions in a decision process has been identified as a hot topic in several engineering fields, leading to confusion in various communities. This paper discusses a methodological framework of hybrid interpretability tools in neural network prediction for an engineering application. These tools analyze a decision’s consequences under different circumstances and situations. The aim is to reconcile the ML prediction accuracy and the interpretability for a global approach to making systems more flexible. In this study, the methods used to deal with the interpretability of neural network predictions have been treated from two perspectives: (i) model-specific as partial derivatives and (ii) model-agnostic methods. The latter tools could be used for any ML model prediction. In order to visualize and explain the inputs’ impacts on prediction results, Partial Dependence Plots (PDP), Individual Conditional Expectation (ICE), and Accumulated Local Effects (ALE) are used and compared. The prediction of the electrical power (PE) output of a combined cycle power plant has been chosen to demonstrate the feasibility of these methods under real operating conditions. The results show that the most influential input parameter among ambient temperature (AT), atmospheric pressure (AP)), vacuum (V), and relative humidity (RH) is AT. The visualization outputs allow us to identify the direction (positive or negative) and the form (linear, nonlinear, random, stepwise) of the relationship between the input variables and the model’s output. The results of the interpretation are coherent with the literature studies.
Detail
A new approach to building surrogate models of high-fidelity stochastic simulations: PARIN (PARameter as Input-variable)
International Journal of Mining Reclamation and Environment ( IF 3.022 ) Pub Date: 2023-05-24 , DOI: 10.1016/j.compchemeng.2023.108315
High-fidelity simulations are computationally expensive to evaluate for optimization and sensitivity analysis applications. One popular method to avoid this problem is utilizing surrogate models, which approximate the simulations with cheaper-to-evaluate functions. The existing surrogate modeling techniques are designed for deterministic systems, with only a few approaches available for stochastic simulations. This study proposes a new method, called PARIN (PARameter as INput), to efficiently construct accurate surrogate models of high-fidelity stochastic simulations. PARIN is compared to existing approaches in terms of accuracy and efficiency. The results reveal that PARIN generally has a lower normalized root mean square error in predicting the mean and standard deviation of the simulation outputs and that the output distribution predicted by PARIN has the lowest Wasserstein distance from the actual output distribution. However, both metrics for PARIN estimates deteriorate for simulations with a significantly large number of input variables in low computational-budget cases.
Detail
Data driven performance monitoring and retuning using PID controllers
International Journal of Mining Reclamation and Environment ( IF 3.022 ) Pub Date: 2023-07-23 , DOI: 10.1016/j.compchemeng.2023.108360
This paper presents a joint methodology for performance assessment and retuning of PID controllers. The methods are data-driven and based on the set-point response collected during operation or tests, using as reference input steps, ramps, and other signals. For each set-point response, the IAE (Integral of Absolute Error) is computed and a statistical test is evaluated to check if performance is below a given threshold. A data-driven design method is applied if new controller gains are required to resume the performance, using closed-loop data and a reference model obtained also from data under operation with good performance. Both monitoring and design require only closed-loop data, and statistical tests are used to provide evidence that monitoring and retuning were successful. Three applications for two different pilot plants are presented, evaluating: (i) flow, level, and pressure loops, (ii) outer and inner loops, (iii) validation of closed-loop data, (iv) performance recovery after introducing faults that reduce performance, (v) performance monitoring and retuning for three levels of performance. As illustrated, the proposed methodology can be applied directly to closed loops even in the presence of very noisy signals, with no assumptions about the design method used for the controller design.
Detail
Simultaneous digital twin identification and signal-noise decomposition through modified generalized sparse identification of nonlinear dynamics
International Journal of Mining Reclamation and Environment ( IF 3.022 ) Pub Date: 2023-05-22 , DOI: 10.1016/j.compchemeng.2023.108294
A digital twin provides a digital replication of a physical system for remote monitoring, viewing, and control objectives. It has the potential to reshape the future of industrial processes, hence paving the way for smart manufacturing. Automatic system identification techniques that are robust to measurement noise are critical for the development of high-fidelity digital twins and their applications. By establishing a sparse regression framework, the sparse identification of nonlinear dynamics (SINDy) algorithm automatically determines the parsimonious governing equations for physical systems. However, there are some major challenges associated with using SINDy to identify digital twin models. First, the SINDy is restricted to solving the ordinary differential equation (ODE) and partial differential equation (PDE) problems. Second, measurement noise may significantly deteriorate the performance of SINDy. In this paper, the generalized SINDy (GSINDy) algorithm is first introduced to enlarge the SINDy’s applicable range. Then, the modified GSINDy (MGSINDy) algorithm is proposed, in which an objective function is constructed to simultaneously identify the digital twin input time-series dynamics model and output model while separating noise from the noisy input. Two numerical examples and one industrial case study are analysed to demonstrate the advantages of applying the proposed MGSINDy to construct digital twin models. Furthermore, the proposed algorithm can be integrated with the existing SINDy-based online model-adjusting frameworks to become online-adjustable.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 ENVIRONMENTAL SCIENCES 环境科学4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
5.30 13 Science Citation Index Expanded Not
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